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Compound of Interest

Compound Name: o-Cresol

Cat. No.: B1677501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of o-cresol (2-methylphenol). The information is presented in a structured

format to facilitate easy access and comparison, with a focus on quantitative data,

experimental methodologies, and key reaction pathways.

Physical and Chemical Properties
o-Cresol is an organic compound with the formula CH₃C₆H₄OH. It is an isomer of m-cresol and

p-cresol and appears as a colorless to yellowish or pinkish liquid or solid with a characteristic

phenolic odor.[1][2] It is a derivative of phenol and is widely used as an intermediate in the

production of other chemicals.[3]

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of o-cresol, compiled

from various sources.

Table 1: General and Physical Properties of o-Cresol
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Property Value References

Molecular Formula C₇H₈O [1]

Molecular Weight 108.14 g/mol [1][4]

Appearance

Colorless to yellow, brown-

yellow, or pinkish liquid or

solid. Turns dark on exposure

to air and light.

[1][5]

Odor Phenolic, sweet, tarry odor [1][6]

Melting Point
29-31 °C (84.2-87.8 °F;

302.15-304.15 K)
[3][7]

Boiling Point
191 °C (376 °F; 464.15 K) at

760 mmHg
[3][6]

Density 1.048 g/cm³ at 25 °C [8]

Vapor Pressure 0.3 mmHg at 20 °C [7]

Flash Point 81 °C (178 °F) (closed cup) [5][6][9]

Autoignition Temperature 555 °C (1031 °F) [5][10]

Refractive Index (n²⁰/D) 1.541–1.550 [7][11]

LogP (Octanol/Water Partition

Coefficient)
1.95 [5][12]

pKa (Acid Dissociation

Constant)
10.316 [3][13]

Table 2: Solubility of o-Cresol
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Solvent Solubility References

Water
2.5 g/100 mL at 25 °C

(moderately soluble)
[5][14]

Ethanol Miscible [1][9]

Ether Miscible [1][9]

Chloroform Miscible [1][9]

Benzene Highly soluble [14]

Fixed Alkali Hydroxides Soluble [1][9]

Experimental Protocols
Detailed experimental protocols are crucial for the accurate determination of physical and

chemical properties. Below are generalized methodologies for key experiments.

Melting Point Determination (Capillary Method)
The melting point of o-cresol can be determined using a standard capillary melting point

apparatus.

Sample Preparation: A small amount of finely powdered, dry o-cresol is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.[13][15][16]

Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Thiele

tube with heating oil or an automated digital instrument).[13]

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially near the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range.[16] For pure o-cresol, this range should be narrow.

Boiling Point Determination (Thiele Tube Method)
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The boiling point of liquid o-cresol can be determined using a Thiele tube.[9][17][18]

Sample Preparation: A small volume (a few milliliters) of o-cresol is placed in a small test

tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with the

open end submerged in the liquid.[17][18]

Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil).[18][19]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample evenly.[17][18]

Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary

tube. Heating is continued until a steady stream of bubbles is observed. The heat source is

then removed. The temperature at which the bubbling stops and the liquid begins to be

drawn back into the capillary tube is recorded as the boiling point.[17][18]

Solubility Determination
A general procedure for determining the solubility of o-cresol in water is as follows:

Sample Preparation: A known volume of distilled water is placed in a flask.

Addition of Solute: Small, accurately weighed portions of o-cresol are added to the water

while stirring continuously at a constant temperature (e.g., 25 °C).[20]

Equilibration: The mixture is stirred until saturation is reached, indicated by the presence of

undissolved o-cresol.

Analysis: The saturated solution is filtered, and the concentration of o-cresol in the filtrate is

determined using a suitable analytical method, such as UV-Vis spectrophotometry or high-

performance liquid chromatography (HPLC).[21][22]

pKa Determination (Spectrophotometric Method)
The acid dissociation constant (pKa) of o-cresol can be determined using UV-Vis

spectrophotometry.[7][23]
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Solution Preparation: A series of buffer solutions with known pH values are prepared. A stock

solution of o-cresol is also prepared.

Spectral Measurement: A small, constant amount of the o-cresol stock solution is added to

each buffer solution. The UV-Vis absorption spectrum of each solution is recorded.[7][23]

Data Analysis: The absorbance at a wavelength where the protonated and deprotonated

forms of o-cresol have significantly different absorption is measured for each pH. The pKa is

then calculated using the Henderson-Hasselbalch equation by plotting the log of the ratio of

the concentrations of the deprotonated and protonated forms against the pH.[23][24]

Mandatory Visualizations
Metabolic and Analytical Pathways
The following diagrams, created using the DOT language, illustrate key pathways and

workflows related to o-cresol.

Exposure Metabolism Excretion

Toluene o-Cresol

CYP450
(Oxidation) Conjugation
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Click to download full resolution via product page

Caption: Metabolic pathway of toluene to o-cresol and its subsequent conjugation and

excretion.
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Biological Sample
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Caption: Experimental workflow for the quantification of o-cresol in biological samples.
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Reactants
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Caption: Simplified workflow for the synthesis of o-cresol from phenol and methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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